Cas no 1251604-35-9 (2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 1251604-35-9
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 6130238
• PubChem ID: 49664720
• Update Time: 2025-11-01

2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide
• F3406-7079
• AKOS024485010
• 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• VU0624287-1
• 1251604-35-9
• 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C18H19N5O2S/c1-12-8-13(2)23(22-12)16-9-18(20-11-19-16)26-10-17(24)21-14-4-6-15(25-3)7-5-14/h4-9,11H,10H2,1-3H3,(H,21,24)
• InChI Key： MQTSQVIVGDRFAM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=CC(=NC=N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 1251604-35-9)

2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, with the CAS number 1251604-35-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their potential therapeutic applications in various diseases, including cancer and inflammatory disorders.

The structure of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide is characterized by a pyrimidine core linked to a sulfanyl group and an acetamide moiety. The presence of the 3,5-dimethylpyrazolyl substituent and the 4-methoxyphenyl group imparts unique chemical and biological properties to this compound. These structural features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the pharmacological activities of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has also shown significant anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has been extensively studied to evaluate its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic potential of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Early results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 1251604-35-9) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.